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molecular formula C6H10F2N2S B6613416 4,4-difluoropiperidine-1-carbothioamide CAS No. 860344-90-7

4,4-difluoropiperidine-1-carbothioamide

Cat. No. B6613416
CAS RN: 860344-90-7
M. Wt: 180.22 g/mol
InChI Key: BEOMFQDHLZOAFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08796320B2

Procedure details

Commercially available 4,4-difluoropiperidine hydrochloride (883 mg, 5.60 mmol) and triethylamine (0.85 mL, 6.10 mmol) were added to a solution of 1,1-thiocarbonyldiimidazole (1.05 g, 5.89 mmol) in THF (20 mL) under ice-cooling, followed by stirring at room temperature for 3 hr in an argon atmosphere. The reaction solution was concentrated. Concentrated aqueous ammonia (30 mL) was added to the residue, followed by stirring overnight at room temperature. The precipitated crystals were collected by filtration, washed with water, and dried to obtain 4,4-difluoropiperidinothiocarboxamide (850 mg, 4.72 mmol) as a light yellow powder.
Name
4,4-difluoropiperidine hydrochloride
Quantity
883 mg
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
0.85 mL
Type
reactant
Reaction Step One
Name
1,1-thiocarbonyldiimidazole
Quantity
1.05 g
Type
reactant
Reaction Step One
Name
THF
Quantity
20 mL
Type
solvent
Reaction Step One
Name
4,4-difluoropiperidinothiocarboxamide

Identifiers

REACTION_CXSMILES
Cl.[F:2][C:3]1([F:9])[CH2:8][CH2:7][NH:6][CH2:5][CH2:4]1.C(N(CC)CC)C.C1N=C[N:19]([C:22](N2C=NC=C2)=[S:23])C=1>C1COCC1>[F:2][C:3]1([F:9])[CH2:8][CH2:7][N:6]([C:22]([NH2:19])=[S:23])[CH2:5][CH2:4]1 |f:0.1|

Inputs

Step One
Name
4,4-difluoropiperidine hydrochloride
Quantity
883 mg
Type
reactant
Smiles
Cl.FC1(CCNCC1)F
Name
triethylamine
Quantity
0.85 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
1,1-thiocarbonyldiimidazole
Quantity
1.05 g
Type
reactant
Smiles
C1=CN(C=N1)C(=S)N2C=CN=C2
Name
THF
Quantity
20 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
by stirring at room temperature for 3 hr in an argon atmosphere
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooling
CONCENTRATION
Type
CONCENTRATION
Details
The reaction solution was concentrated
ADDITION
Type
ADDITION
Details
Concentrated aqueous ammonia (30 mL) was added to the residue
STIRRING
Type
STIRRING
Details
by stirring overnight at room temperature
Duration
8 (± 8) h
FILTRATION
Type
FILTRATION
Details
The precipitated crystals were collected by filtration
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 3 h
Name
4,4-difluoropiperidinothiocarboxamide
Type
product
Smiles
FC1(CCN(CC1)C(=S)N)F
Measurements
Type Value Analysis
AMOUNT: AMOUNT 4.72 mmol
AMOUNT: MASS 850 mg
YIELD: CALCULATEDPERCENTYIELD 84.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.